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Compound of Interest

Compound Name: Indeglitazar

Cat. No.: B1671868

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Indeglitazar,
a pan-agonist of Peroxisome Proliferator-Activated Receptors (PPARS), for in vitro cell culture
experiments. Adherence to these guidelines will ensure reproducible and accurate results in
studies investigating the cellular effects of this compound.

Introduction

Indeglitazar (also known as PPM-204) is a potent agonist for all three PPAR subtypes:
PPARa, PPARYy, and PPARJ[1][2]. It is a valuable tool for studying the roles of these nuclear
receptors in various biological processes, including glucose and lipid metabolism, inflammation,
and cell differentiation[3][4][5]. Proper preparation of Indeglitazar is critical for obtaining
reliable data in cell-based assays.

Physicochemical Properties
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Property Value Reference
Molecular Formula C19H19NOeS

Molecular Weight 389.42 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Insoluble in Water

Quantitative Data Summary

The following table summarizes key quantitative data for Indeglitazar from in vitro studies.

Parameter Cell Type Value (ECso) Description Reference

Functional insulin
sensitization
capability of the
Preadipocyte N cells. The
) O Not specified 0.32 uM )
Differentiation maximal
response was
comparable to

Rosiglitazone.

Experimental Protocols
Materials

e Indeglitazar powder (CAS: 835619-41-5)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, DNase/RNase-free microcentrifuge tubes

Sterile, filtered pipette tips

Cell culture medium appropriate for the cell line being used
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of Indeglitazar Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Indeglitazar in DMSO.

e Pre-warming: Allow the Indeglitazar powder and DMSO to equilibrate to room temperature
before use.

» Weighing: Accurately weigh the desired amount of Indeglitazar powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.894
mg of Indeglitazar.

 Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the
Indeglitazar powder. To aid dissolution, you can gently vortex the tube or use an ultrasonic
bath. Ensure the powder is completely dissolved and the solution is clear. For higher
concentrations, warming the tube at 37°C may be necessary.

 Sterilization (Optional): If necessary, the stock solution can be sterilized by passing it through
a 0.22 um syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage (up to 1 year)
or at -80°C for extended storage (up to 2 years). For short-term storage (days to weeks), 4°C
can be used.

Preparation of Working Solutions

The final working concentration of Indeglitazar will depend on the specific cell type and
experimental design. Based on the reported ECso value, a starting concentration range of 0.1
UM to 10 uM is recommended.

e Thawing: Thaw a single aliquot of the Indeglitazar stock solution at room temperature.

« Dilution: Serially dilute the stock solution in pre-warmed cell culture medium to achieve the
desired final concentrations. It is crucial to ensure that the final concentration of DMSO in the
cell culture medium is kept to a minimum (typically < 0.1%) to avoid solvent-induced
cytotoxicity.
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¢ Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
Indeglitazar) to the cell culture medium as used for the highest concentration of the drug.

¢ Immediate Use: Use the freshly prepared working solutions immediately for treating cells.
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Click to download full resolution via product page

Caption: Indeglitazar acts as an agonist for PPARQq, y, and 9, leading to gene expression
changes.

Experimental Workflow for Indeglitazar Preparation
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Caption: Workflow for preparing Indeglitazar stock and working solutions for cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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